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Compound of Interest

Compound Name: Angustine

CAS No.: 40041-96-1

Cat. No.: B1213357

Get Quote

For researchers, scientists, and drug development professionals, this guide provides a

comprehensive overview of the current state of knowledge on the beta-carboline alkaloid,

Angustine. Due to a notable scarcity of published research on its derivatives, this document

will focus on the known properties of Angustine and present a generalized framework for the

preclinical evaluation of such natural products.

Introduction to Angustine
Angustine is a naturally occurring beta-carboline alkaloid.[1] It has been identified in various

plant species, including Strychnos johnsonii and Cephalanthus natalensis.[1] The chemical

formula for Angustine is C20H15N3O.[1][2] While its existence and basic chemical properties

are documented, extensive research into its biological activities, mechanism of action, and

potential therapeutic applications is limited in publicly accessible scientific literature.

Angustine: Chemical and Physical Properties
A summary of the known chemical and physical properties of Angustine is presented below.

This information is crucial for any further investigation into its pharmacological potential.
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Property Value Source

Molecular Formula C20H15N3O [1][2]

Molecular Weight 313.36 g/mol [2]

IUPAC Name

1-ethenyl-8,13-

dihydroindolo[2',3':3,4]pyrido[1,

2-b][1][3]naphthyridin-5(7H)-

one

[2]

Synonyms

Angustin, 1-Vinyl-8,13-

dihydroindolo[2′,3′:3,4]pyrido[1,

2-b][1][3]naphthyridin-5(7H)-

one

[1][2]

CAS Number 40041-96-1 [1]

Comparative Data on Angustine Derivatives
An extensive search of scientific databases reveals a significant lack of publicly available

information on the synthesis and biological evaluation of Angustine derivatives. Consequently,

a direct comparative study with experimental data is not possible at this time. The absence of

such research presents a clear opportunity for future investigation in the field of medicinal

chemistry and natural product drug discovery.

General Experimental Workflow for Natural Product
Evaluation
To guide future research on Angustine and its potential derivatives, a generalized

experimental workflow for the preclinical evaluation of natural products is outlined below. This

workflow illustrates the typical progression from initial screening to more detailed mechanistic

studies.

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 7 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/Angustine
https://jglobal.jst.go.jp/en/detail?JGLOBAL_ID=200907087051081518#%7B%22category%22%3A%227%22%2C%22fields%22%3A%5B%7B%22op%22%3A%22AND%22%2C%22nm%22%3A%22SNID%22%2C%22vals%22%3A%5B%7B%22v%22%3A%22J19.319D%22%2C%22m%22%3A1%7D%5D%7D%5D%7D
https://jglobal.jst.go.jp/en/detail?JGLOBAL_ID=200907087051081518#%7B%22category%22%3A%227%22%2C%22fields%22%3A%5B%7B%22op%22%3A%22AND%22%2C%22nm%22%3A%22SNID%22%2C%22vals%22%3A%5B%7B%22v%22%3A%22J19.319D%22%2C%22m%22%3A1%7D%5D%7D%5D%7D
https://pubchem.ncbi.nlm.nih.gov/compound/Angustine
https://www.youtube.com/watch?v=4NYVBtt0ioI
https://jglobal.jst.go.jp/en/detail?JGLOBAL_ID=200907087051081518#%7B%22category%22%3A%227%22%2C%22fields%22%3A%5B%7B%22op%22%3A%22AND%22%2C%22nm%22%3A%22SNID%22%2C%22vals%22%3A%5B%7B%22v%22%3A%22J19.319D%22%2C%22m%22%3A1%7D%5D%7D%5D%7D
https://pubchem.ncbi.nlm.nih.gov/compound/Angustine
https://www.youtube.com/watch?v=4NYVBtt0ioI
https://pubchem.ncbi.nlm.nih.gov/compound/Angustine
https://jglobal.jst.go.jp/en/detail?JGLOBAL_ID=200907087051081518#%7B%22category%22%3A%227%22%2C%22fields%22%3A%5B%7B%22op%22%3A%22AND%22%2C%22nm%22%3A%22SNID%22%2C%22vals%22%3A%5B%7B%22v%22%3A%22J19.319D%22%2C%22m%22%3A1%7D%5D%7D%5D%7D
https://pubchem.ncbi.nlm.nih.gov/compound/Angustine
https://www.benchchem.com/product/b1213357/docs?utm_src=pdf-body#a-comparative-study-of-angustine-and-its-derivatives-a-review-of-current-research
https://www.benchchem.com/product/b1213357/docs?utm_src=pdf-body#a-comparative-study-of-angustine-and-its-derivatives-a-review-of-current-research
https://www.benchchem.com/product/b1213357/docs?utm_src=pdf-body#a-comparative-study-of-angustine-and-its-derivatives-a-review-of-current-research
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1213357?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


In Vitro Studies

In Vivo Studies

Compound Isolation & Characterization

Initial Cytotoxicity Screening
(e.g., MTT Assay)

Target-Based Assays
(e.g., Enzyme Inhibition, Receptor Binding)

Cell-Based Functional Assays

Mechanism of Action Studies
(e.g., Western Blot, qPCR)

Animal Model of Disease

Promising
In Vitro
Results

Pharmacokinetic Studies
(ADME)

Efficacy Studies

Toxicology Studies

Click to download full resolution via product page

Caption: Preclinical evaluation workflow for natural products.
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Experimental Protocols
Detailed experimental protocols for Angustine and its derivatives are not available due to the

lack of published comparative studies. However, for the generalized workflow described above,

standard methodologies would be employed. For instance:

MTT Assay for Cytotoxicity: Cells would be seeded in 96-well plates and treated with varying

concentrations of the test compound. After a specified incubation period, MTT reagent is

added, followed by a solubilizing agent. The absorbance is then measured to determine cell

viability.

Western Blot for Mechanism of Action: Protein lysates from treated cells are separated by gel

electrophoresis, transferred to a membrane, and probed with specific antibodies to detect

changes in protein expression levels related to a particular signaling pathway.

Signaling Pathways
The specific signaling pathways modulated by Angustine have not been elucidated in the

available literature. Future research should aim to identify these pathways to understand its

mechanism of action. A generalized diagram illustrating a hypothetical signaling cascade that

could be investigated is presented below.
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Caption: Hypothetical signaling pathway for a bioactive compound.
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Conclusion
Angustine remains a poorly characterized natural product with potential for further scientific

exploration. The current body of literature lacks the necessary data for a comparative study of

its derivatives. This guide highlights the existing knowledge gaps and provides a foundational

framework for future research endeavors. The synthesis of Angustine derivatives and their

subsequent evaluation through systematic in vitro and in vivo studies are critical next steps to

unlock their potential therapeutic value.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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